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5-Ethoxy-2-hydroxy-5-

oxopentanoic acid

Cat. No.: B15324719

Get Quote

Executive Summary & Scientific Causality
5-Ethoxy-2-hydroxy-5-oxopentanoic acid (CAS: 1536690-74-0) is a highly specialized

biochemical reagent utilized primarily in oncology and epigenetic research. Structurally, it is the

monoethyl ester of 2-hydroxyglutaric acid (2-HG).

The Causality of its Use: Wild-type cells rely on α-ketoglutarate (α-KG) for proper epigenetic

regulation. However, mutations in isocitrate dehydrogenase 1 and 2 (IDH1/2)—commonly

found in gliomas and acute myeloid leukemias—cause the aberrant reduction of α-KG into the

oncometabolite 2-HG. 2-HG acts as a competitive inhibitor of α-KG-dependent dioxygenases,

including TET family DNA hydroxylases and JmjC histone demethylases, leading to DNA

hypermethylation and blocked cellular differentiation [1].

Because native 2-HG is highly polar and cannot easily cross the hydrophobic lipid bilayer of

cells, researchers utilize 5-Ethoxy-2-hydroxy-5-oxopentanoic acid. The ethyl esterification

masks the polar carboxylic acid, significantly increasing lipophilicity and allowing for passive
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cellular diffusion. Once inside the cytosol, ubiquitous intracellular esterases cleave the ester

bond, liberating the active 2-HG oncometabolite to exert its epigenetic silencing effects [2].
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Cellular uptake and intracellular activation pathway of the 2-HG prodrug.

Hazard Assessment & PPE Specifications
As an organic acid derivative, this compound presents specific occupational hazards. The

unesterified carboxylic acid group and the hydroxyl group can cause localized pH drops and

protein denaturation upon contact with mucous membranes. It is classified under GHS as H302

(Harmful if swallowed), H315 (Skin irritation), H319 (Serious eye irritation), and H335 (May

cause respiratory irritation).

Quantitative PPE Matrix
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PPE Category Material / Specification
Scientific Justification &
Breakthrough Time

Hand Protection
Nitrile Gloves (Min. 0.11 mm

thickness)

Provides high resistance to

organic acids and esters.

Breakthrough time >480

minutes.

Eye Protection Polycarbonate Safety Goggles

Prevents severe ocular

irritation (H319) from

accidental aerosolization of the

crystalline powder.

Body Protection Flame-Retardant Lab Coat

Protects against dermal

exposure and localized pH

drops (H315) during handling.

Respiratory
N95 or P100 Particulate

Respirator

Required only if handling bulk

powder outside of a certified

fume hood to prevent

inhalation of irritant dust

(H335).

Operational Workflows & Handling Protocols
To maintain the integrity of the ester bond and ensure accurate experimental dosing, strict

procedural adherence is required.

Step-by-Step Reconstitution Protocol (Self-Validating
System)
Causality: The compound must be dissolved in a polar aprotic solvent like Dimethyl Sulfoxide

(DMSO) to disrupt the intermolecular hydrogen bonding of the hydroxyl and carboxyl groups

without prematurely hydrolyzing the ester bond.

Preparation: Weigh the required mass using an anti-static weigh boat inside a Class II

biological safety cabinet or fume hood. Causality: Fine powders of organic acids carry static

charge, leading to aerosolization and inaccurate mass readings.
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Dissolution: Add anhydrous DMSO according to the quantitative table below. Vortex

vigorously for 60 seconds.

Self-Validation Check (Critical): Hold the sealed vial against a direct light source. If the

solution is completely optically clear with no particulate refraction, dissolution is complete. If

the solution appears cloudy, sonicate for 3 minutes at room temperature. Never add a cloudy

solution to aqueous cell media, as micro-precipitates will form, invalidating the cellular

dosing.

Storage: Aliquot the stock solution into single-use opaque vials and store at -20°C. Causality:

Repeated freeze-thaw cycles in the presence of trace atmospheric moisture will catalyze

premature ester hydrolysis, degrading the cell-permeable prodrug into impermeable 2-HG

before it ever reaches your cells.

Quantitative Stock Solution Preparation (MW: 176.17
g/mol )

Target Concentration Mass of Chemical
Volume of Anhydrous
DMSO

10 mM 1.76 mg 1.0 mL

50 mM 8.81 mg 1.0 mL

100 mM 17.62 mg 1.0 mL

Spill Response & Decontamination Logistics
In the event of a spill, immediate containment and chemical quenching are required to prevent

respiratory irritation and surface corrosion.

Step-by-Step Spill Protocol
Evacuation & Ventilation: Alert personnel in the immediate vicinity and ensure the fume hood

sash is fully open to maximize exhaust flow.

Containment: Surround the spill perimeter with inert absorbent pads or vermiculite. Do not

use combustible materials (like standard paper towels) for concentrated organic acids.
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Neutralization: Apply a weak base solution (1% to 5% Sodium Bicarbonate, NaHCO₃)

dropwise starting from the edges of the spill and moving inward. Causality: The weak base

neutralizes the acidic carboxyl group of the compound, forming a water-soluble sodium salt

and releasing CO₂ gas.

Self-Validation Check (Critical): Observe the spill site closely. The cessation of effervescence

(bubbling) visually confirms that the acidic hazard has been completely neutralized.

Collection: Wipe the neutralized area with damp absorbent pads and place all materials into

a designated hazardous waste container.
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Step-by-step emergency response and neutralization workflow for chemical spills.

Waste Disposal Logistics
Solid Waste: Empty vials, weigh boats, and contaminated gloves must be disposed of in

solid hazardous waste bins designated for toxic organics.

Liquid Waste (DMSO Stocks): Must be segregated into Non-Halogenated Organic Waste

carboys. Do not mix with aqueous acidic waste or bleach, as DMSO can react exothermically

with strong oxidizers.

Aqueous Waste (Cell Media): Media containing diluted compound (< 1 mM) can typically be

neutralized to pH 6-8 and disposed of according to institutional biological waste protocols,

provided no other toxic agents are present.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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